1-(4-Bromobenzenesulfonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(4-bromophenyl)sulfonylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H12BrNO4S/c12-9-1-3-10(4-2-9)18(16,17)13-6-5-8(7-13)11(14)15/h1-4,8H,5-7H2,(H,14,15)
• InChI Key: KZQOEFKQSVOJCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C11H12BrNO4S
• Molecular Weight: 334.19 g/mol

Description

“1-(4-Bromobenzenesulfonyl)pyrrolidine-3-carboxylic acid” is a compound with the CAS Number: 251097-16-2. It has a molecular weight of 334.19 and its IUPAC name is 1-[(4-bromophenyl)sulfonyl]proline. This compound is in solid form.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through various methods. One approach involves ring construction from different cyclic or acyclic precursors, while another involves the functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring plays a significant role in the biological profile of drug candidates.

Molecular Structure Analysis

The molecular structure of “1-(4-Bromobenzenesulfonyl)pyrrolidine-3-carboxylic acid” is represented by the linear formula C11H12BrNO4S. The InChI code for this compound is 1S/C11H12BrNO4S/c12-8-3-5-9(6-4-8)18(16,17)13-7-1-2-10(13)11(14)15/h3-6,10H,1-2,7H2,(H,14,15).

Chemical Reactions Analysis

The chemical reactions involving pyrrolidine compounds are diverse. For instance, the introduction of heteroatomic fragments in these molecules is a common practice in drug discovery, as they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.

Physical And Chemical Properties Analysis

The compound is a solid. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302, H312, H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions for “1-(4-Bromobenzenesulfonyl)pyrrolidine-3-carboxylic acid” and similar compounds could involve the design of new pyrrolidine compounds with different biological profiles. The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen.